Cas no 36190-14-4 (5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one)

5-Hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one is a heterocyclic compound featuring an oxazolone core with a phenyl substituent at the 4-position and a hydroxyl group at the 5-position. This structure imparts reactivity useful in organic synthesis, particularly as a building block for pharmaceuticals and agrochemicals. Its oxazolone ring serves as a versatile intermediate for nucleophilic or electrophilic transformations, enabling the formation of amides, esters, or other functionalized derivatives. The phenyl group enhances stability while allowing further functionalization via aromatic substitution. The compound’s balanced polarity and moderate solubility in common organic solvents facilitate its handling in synthetic applications. Its potential as a precursor for biologically active molecules makes it valuable in medicinal chemistry research.
5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one structure
36190-14-4 structure
Product Name:5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one
CAS No:36190-14-4
MF:C9H7NO3
MW:177.156782388687
CID:3950295
PubChem ID:576527
Update Time:2025-06-15

5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Isoxazolone, 5-hydroxy-4-phenyl-
    • 5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one
    • 4-Phenyl-3,5-isoxazolediol #
    • 36190-14-4
    • AKOS006222710
    • F9994-0329
    • Maybridge4_000645
    • 5-hydroxy-4-phenylisoxazol-3(2H)-one
    • HMS1522N07
    • ZMSGYVXNYROULF-UHFFFAOYSA-N
    • IDI1_031227
    • AKOS025312221
    • CCG-256342
    • 3,5-Dihydroxy-4-phenylisoxazole
    • NCGC00177353-01
    • SCHEMBL1520377
    • 4-phenylisoxazole-3,5-diol
    • 5-hydroxy-4-phenyl-1,2-oxazol-3-one
    • Inchi: 1S/C9H7NO3/c11-8-7(9(12)13-10-8)6-4-2-1-3-5-6/h1-5,12H,(H,10,11)
    • InChI Key: ZMSGYVXNYROULF-UHFFFAOYSA-N
    • SMILES: O1C(O)=C(C2=CC=CC=C2)C(=O)N1

Computed Properties

  • Exact Mass: 177.042593085Da
  • Monoisotopic Mass: 177.042593085Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 58.6Ų

5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H265421-100mg
5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one
36190-14-4
100mg
$ 295.00 2022-06-04
TRC
H265421-500mg
5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one
36190-14-4
500mg
$ 1090.00 2022-06-04
TRC
H265421-1g
5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one
36190-14-4
1g
$ 1680.00 2022-06-04
Chemenu
CM539800-100mg
5-Hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one
36190-14-4 97%
100mg
$308 2023-01-07
Chemenu
CM539800-250mg
5-Hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one
36190-14-4 97%
250mg
$464 2023-01-07
Chemenu
CM539800-1g
5-Hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one
36190-14-4 97%
1g
$1346 2023-01-07
Life Chemicals
F9994-0329-0.25g
5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one
36190-14-4 95%
0.25g
$320.0 2023-09-05
Life Chemicals
F9994-0329-0.5g
5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one
36190-14-4 95%
0.5g
$460.0 2023-09-05
Life Chemicals
F9994-0329-1g
5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one
36190-14-4 95%
1g
$660.0 2023-09-05
Life Chemicals
F9994-0329-2.5g
5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one
36190-14-4 95%
2.5g
$1320.0 2023-09-05

5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one Related Literature

Additional information on 5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one

Introduction to 5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one (CAS No. 36190-14-4)

5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one (CAS No. 36190-14-4) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the oxazolone class, which is known for its broad spectrum of pharmacological applications. The presence of both hydroxyl and phenyl substituents in its molecular framework contributes to its reactivity and functional diversity, making it a valuable scaffold for drug discovery.

The chemical structure of 5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one can be described as a cyclic compound featuring an oxazole ring system with hydroxyl and phenyl groups attached at specific positions. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The oxazolone moiety is particularly interesting because it can undergo various chemical transformations, including nucleophilic addition and condensation reactions, which are often exploited in synthetic chemistry.

In recent years, 5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one has been the subject of extensive research in the development of novel therapeutic agents. Its potential applications span across multiple therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial therapies. The compound's ability to modulate biological pathways makes it a promising candidate for further investigation.

One of the most compelling aspects of 5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one is its structural versatility. Researchers have leveraged this compound as a building block to synthesize derivatives with enhanced pharmacological properties. For instance, modifications at the phenyl ring or the hydroxyl group can lead to compounds with improved solubility, bioavailability, or target specificity. These derivatives have shown promise in preclinical studies, demonstrating efficacy against various disease models.

The synthesis of 5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cyclization reactions followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.

Recent studies have highlighted the biological activity of 5-hydroxy-4-phenyl-2,3-dihydro-1,2-oxazol-3-one by investigating its interactions with specific enzymes and receptors. For example, research has demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, suggesting its utility in treating conditions such as rheumatoid arthritis.

The pharmacokinetic profile of 5-hydroxy-4-phenyl-2,3-dihydro-1,2-Oxazol[4][3H]-one (CAS No: 36190–14–4) is another area of active investigation. Understanding how the body processes this compound is crucial for optimizing its therapeutic potential. Studies have shown that it exhibits moderate oral bioavailability and undergoes metabolic pathways that can be further modulated through structural modifications.

In conclusion,5-hydroxy 4 phenyl 23 dihydro 12 oxazol 31 one CAS NO36190 14 4 represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for drug development. As research continues to uncover new applications and refine synthetic methodologies,5 hydroxy 4 phenyl 23 dihydro 12 oxazol 31 one CAS NO36190 14 4 is poised to play a crucial role in the discovery and development of novel therapeutics.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.